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Compound of Interest

Compound Name: Tetramethylene sulfoxide

Cat. No.: B074360 Get Quote

For: Researchers, Scientists, and Drug Development Professionals Subject: Core Molecular

Data of Tetramethylene Sulfoxide (TMSO)

This document provides essential physicochemical data for Tetramethylene Sulfoxide, also

known as Tetrahydrothiophene 1-oxide. The information is presented to support research and

development activities where this compound is utilized.

Core Molecular Properties
Tetramethylene sulfoxide is a heterocyclic organic compound. Its fundamental molecular

attributes are summarized below.

Property Value Unit

Molecular Formula C₄H₈OS -

Molecular Weight 104.17 g/mol

Chemical Identifiers
Chemical Formula: C₄H₈OS[1][2][3]

Molecular Weight: 104.17 g/mol [1][2][3]

CAS Number: 1600-44-8[1][2]
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Synonyms: Tetrahydrothiophene 1-oxide, Thiolane 1-oxide, Thiophane oxide[2][3]

Experimental Protocols
The molecular weight and formula of a well-characterized compound like tetramethylene
sulfoxide are standard reference values. They are typically determined and confirmed through

routine analytical methods such as mass spectrometry (for molecular weight) and elemental

analysis (to confirm the empirical formula). These are standard, universal procedures that do

not require detailed experimental protocols within the scope of this document.

Molecular Structure Visualization
The structural formula of tetramethylene sulfoxide, consisting of a five-membered ring of four

carbon atoms and one sulfur atom, with an oxygen atom double-bonded to the sulfur, is

depicted below.
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Caption: 2D structure of Tetramethylene Sulfoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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